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Compound of Interest

Compound Name: BMS-795311

Cat. No.: B606252 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility and stability of the

Cholesteryl Ester Transfer Protein (CETP) inhibitor, BMS-795311, when dissolved in dimethyl

sulfoxide (DMSO). The included protocols offer standardized methods for preparing and

evaluating BMS-795311 solutions to ensure consistency and accuracy in research and

development applications.

Introduction
BMS-795311 is a potent inhibitor of Cholesteryl Ester Transfer Protein (CETP), a key player in

reverse cholesterol transport. By inhibiting CETP, BMS-795311 modulates the levels of high-

density lipoprotein (HDL) and low-density lipoprotein (LDL), making it a compound of interest in

cardiovascular research. Accurate and reproducible experimental results rely on the proper

handling and preparation of this compound, particularly concerning its solubility and stability in

commonly used solvents like DMSO.

Physicochemical Properties of BMS-795311
Property Value

Molecular Formula C₃₃H₂₃F₁₀NO₃

Molecular Weight 671.53 g/mol

Appearance Solid
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Solubility of BMS-795311 in DMSO
Quantitative analysis indicates that the solubility of BMS-795311 in DMSO is 10 mM. It is

crucial to note that solubility can be influenced by factors such as the purity of the DMSO,

temperature, and the presence of water.

Table 1: Solubility of BMS-795311 in DMSO

Solvent Reported Solubility

DMSO 10 mM

Experimental Protocol: Determination of BMS-
795311 Solubility in DMSO
This protocol outlines a method to determine the kinetic solubility of BMS-795311 in DMSO.

Materials:

BMS-795311

Anhydrous DMSO

Phosphate-Buffered Saline (PBS), pH 7.4

Vortex mixer

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with UV detector

Analytical balance

Micropipettes

Procedure:

Preparation of Stock Solution:
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Accurately weigh a precise amount of BMS-795311.

Dissolve the compound in a known volume of anhydrous DMSO to prepare a high-

concentration stock solution (e.g., 50 mM).

Ensure complete dissolution by vortexing.

Serial Dilutions:

Prepare a series of dilutions of the BMS-795311 stock solution in DMSO to create a range

of concentrations for analysis.

Solubility Assessment:

Add a small, precise volume of each BMS-795311/DMSO solution to a known volume of

PBS (pH 7.4) to achieve the desired final concentrations.

Mix thoroughly and incubate at a controlled room temperature for a set period (e.g., 2

hours) to allow for equilibration.

After incubation, centrifuge the samples to pellet any undissolved precipitate.

Quantification by HPLC:

Carefully collect the supernatant from each sample.

Analyze the concentration of dissolved BMS-795311 in the supernatant using a validated

HPLC method.

The highest concentration at which no precipitate is observed is determined as the kinetic

solubility.

Stability of BMS-795311 in DMSO
While specific long-term stability data for BMS-795311 in DMSO is not readily available in the

public domain, general studies on the stability of small molecules in DMSO provide valuable

insights. Many compounds remain stable in DMSO for extended periods, especially when

stored under appropriate conditions. However, degradation can occur, and its rate is influenced
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by factors such as water content, temperature, and exposure to light. Freeze-thaw cycles can

also impact the stability of some compounds in DMSO solutions.

Recommendations for Storage:

Short-term storage: Store BMS-795311 solutions in DMSO at 4°C.

Long-term storage: For extended periods, it is recommended to store aliquots of the DMSO

stock solution at -20°C or -80°C to minimize degradation from repeated freeze-thaw cycles.

Moisture Control: Use anhydrous DMSO and minimize the exposure of stock solutions to

atmospheric moisture, as water can promote hydrolysis of certain compounds.

Experimental Protocol: Assessment of BMS-795311
Stability in DMSO
This protocol provides a framework for evaluating the stability of BMS-795311 in DMSO over

time.

Materials:

BMS-795311/DMSO stock solution (e.g., 10 mM)

HPLC system with UV or Mass Spectrometry (MS) detector

Temperature-controlled storage units (4°C, -20°C, -80°C)

Light-protective storage containers

Procedure:

Sample Preparation:

Prepare a fresh stock solution of BMS-795311 in anhydrous DMSO at a known

concentration.

Aliquot the stock solution into multiple light-protected vials to be stored under different

conditions.
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Initial Analysis (Time Zero):

Immediately analyze an aliquot of the freshly prepared stock solution using a validated

stability-indicating HPLC method. This will serve as the baseline (T=0) measurement. The

HPLC method should be capable of separating BMS-795311 from potential degradation

products.

Storage and Time Points:

Store the aliquots at the selected temperatures (e.g., room temperature, 4°C, -20°C, and

-80°C).

Establish a schedule for stability testing at various time points (e.g., 1 week, 1 month, 3

months, 6 months, and 1 year).

For solutions stored frozen, include a set of samples that will undergo multiple freeze-thaw

cycles (e.g., 5 cycles) before analysis at each time point.

Stability Analysis:

At each designated time point, retrieve an aliquot from each storage condition.

Allow the frozen samples to thaw completely at room temperature.

Analyze the samples using the same stability-indicating HPLC method used for the T=0

analysis.

Compare the peak area of BMS-795311 at each time point to the T=0 value to determine

the percentage of the compound remaining.

Monitor for the appearance of any new peaks, which may indicate degradation products.

Table 2: Representative Stability Data Table
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Storage Condition Time Point
% BMS-795311
Remaining

Observations (e.g.,
new peaks)

Room Temperature 1 Week

1 Month

4°C 1 Week

1 Month

-20°C 1 Month

3 Months

-20°C (5x Freeze-

Thaw)
1 Month

3 Months

Signaling Pathway and Experimental Workflow
Diagrams
Signaling Pathway of CETP Inhibition
BMS-795311 inhibits the Cholesteryl Ester Transfer Protein (CETP), a crucial component of the

reverse cholesterol transport pathway. CETP facilitates the transfer of cholesteryl esters from

High-Density Lipoproteins (HDL) to Very Low-Density Lipoproteins (VLDL) and Low-Density

Lipoproteins (LDL) in exchange for triglycerides. By blocking this transfer, BMS-795311 leads

to an increase in HDL cholesterol ("good cholesterol") and a decrease in LDL cholesterol ("bad

cholesterol").
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Caption: CETP Inhibition by BMS-795311

Experimental Workflow for Solubility and Stability
Assessment
The following diagram illustrates the general workflow for determining the solubility and stability

of a compound in DMSO.
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Caption: Solubility and Stability Workflow
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To cite this document: BenchChem. [Application Notes and Protocols for BMS-795311 in
DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606252#bms-795311-solubility-and-stability-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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